Cas no 1247764-14-2 (2-(3-hydroxythiolan-3-yl)acetic acid)

• Product Name: 2-(3-hydroxythiolan-3-yl)acetic acid
• CAS No: 1247764-14-2
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 6328998
• PubChem ID: 62394523
• Update Time: 2025-06-14

2-(3-hydroxythiolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxythiolan-3-yl)acetic acid
• 1247764-14-2
• SCHEMBL20153617
• 2-(3-Hydroxytetrahydrothiophen-3-yl)acetic acid
• CS-0345716
• EN300-1256119
• AKOS011681698

• Inchi： 1S/C6H10O3S/c7-5(8)3-6(9)1-2-10-4-6/h9H,1-4H2,(H,7,8)
• InChI Key： LIOGSDUXRIFOOG-UHFFFAOYSA-N
• SMILES： S1CCC(CC(=O)O)(C1)O

Computed Properties

• Exact Mass: 162.03506535g/mol
• Monoisotopic Mass: 162.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids

Additional information on 2-(3-hydroxythiolan-3-yl)acetic acid

Comprehensive Overview of 2-(3-hydroxythiolan-3-yl)acetic acid (CAS No. 1247764-14-2): Properties, Applications, and Industry Insights

2-(3-hydroxythiolan-3-yl)acetic acid (CAS No. 1247764-14-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This sulfur-containing derivative of thiolane combines a hydroxyl group and a carboxylic acid functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors where sulfur interactions play a critical role.

The compound's 3-hydroxythiolane core structure contributes to its chiral properties, which are highly valuable in asymmetric synthesis. With the growing demand for enantioselective catalysts and chiral building blocks in the pharmaceutical industry, 2-(3-hydroxythiolan-3-yl)acetic acid offers a promising scaffold. Its acetic acid side chain further enhances its reactivity, enabling facile derivatization for customized applications. Recent studies highlight its utility in creating peptidomimetics and enzyme inhibitors, addressing trending topics like "sustainable drug development" and "precision medicine."

From a synthetic chemistry perspective, CAS No. 1247764-14-2 exemplifies the convergence of green chemistry principles and molecular innovation. Its synthesis often employs catalytic methods to minimize waste, aligning with the industry's shift toward environmentally friendly processes. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a critical factor for researchers investigating "high-purity intermediates for APIs" or "QC standards for bioconjugation."

In material science, this compound's thiolane ring system has shown intriguing properties in polymer modification. The sulfur atom can participate in redox reactions, making it relevant for studies on "self-healing materials" and "conductive polymers"—hot topics in advanced material research. Additionally, its amphiphilic nature (due to the hydroxyl and carboxylic acid groups) opens doors for surfactant applications, particularly in nanotechnology and drug delivery systems.

Market trends indicate rising interest in 2-(3-hydroxythiolan-3-yl)acetic acid from contract research organizations (CROs) and academic labs focusing on "fragment-based drug design" and "covalent inhibitors." The compound's compatibility with click chemistry protocols further broadens its appeal, as evidenced by its inclusion in combinatorial chemistry libraries. Regulatory-compliant documentation, including COA and MSDS, ensures its safe handling in compliance with global standards like REACH and ICH guidelines.

Ongoing research explores the compound's role in addressing challenges such as antibiotic resistance and protein misfolding diseases. Its ability to modulate protein-protein interactions positions it as a candidate for studying "allosteric modulators" and "protein stabilizers." Furthermore, computational studies using molecular docking simulations predict its affinity for biological targets, a methodology frequently searched in AI-driven drug discovery platforms.

For suppliers and distributors, ensuring a stable supply chain for CAS No. 1247764-14-2 is crucial, given its niche applications. Custom synthesis services offering milligram-to-kilogram quantities cater to diverse R&D needs, while stringent storage conditions (e.g., inert atmosphere, low temperature) preserve its stability. The compound's spectral data (IR, MS) and solubility profile (polar solvents) are frequently requested parameters, reflecting user priorities in experimental planning.

In conclusion, 2-(3-hydroxythiolan-3-yl)acetic acid represents a multifaceted tool for modern chemistry, bridging gaps between synthetic efficiency and biological relevance. Its adaptability to current scientific trends—from green synthesis to targeted therapeutics—ensures its enduring relevance in both industrial and academic settings. As innovation accelerates, this compound will likely feature in cutting-edge publications and patent applications, solidifying its role in next-generation scientific breakthroughs.